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Compound of Interest

Compound Name: Cesium oxide

Cat. No.: B1583940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety guidelines for the handling of air-

sensitive cesium oxide (Cs₂O) in a laboratory setting. Cesium oxide is a highly reactive

inorganic compound that requires specific handling procedures to ensure personnel safety and

maintain the integrity of the material. Its sensitivity to air and moisture necessitates the use of

controlled atmospheric conditions, such as a glovebox or Schlenk line.

Properties and Hazards of Cesium Oxide
Cesium oxide is a yellow-orange hexagonal crystalline solid. It is a strong base and reacts

exothermically and aggressively with water to form the corrosive cesium hydroxide (CsOH)[1].

The material is hygroscopic and will readily absorb moisture from the atmosphere, leading to its

degradation.

Hazard Summary:

Corrosive: Causes severe skin burns and eye damage[2].

Air and Moisture Sensitive: Reacts with moisture in the air to form cesium hydroxide[1].

While stable in dry air, its reactivity with water is a primary concern[1].

Health Hazards: Inhalation of dust can cause respiratory irritation. Ingestion can lead to

severe internal burns[2].
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Quantitative Data Summary
The following tables summarize key quantitative data for cesium oxide.

Physical Properties Value Reference

Molecular Weight 281.81 g/mol [3]

Melting Point 490 °C [3]

Density 4.65 g/cm³ [3]

Appearance
Yellow-orange hexagonal

crystals
[3]

Thermodynamic Data Value Reference

Standard Molar Enthalpy of

Formation (ΔfH⁰)
-346 kJ/mol (solid) [4]

Standard Molar Gibbs Energy

of Formation (ΔfG⁰)
-274.5 kJ/mol (solid) [4]

Standard Molar Entropy (S⁰) 146.9 J/(mol·K) (solid) [4]

Molar Heat Capacity at

Constant Pressure (Cp)
76 J/(mol·K) (solid) [4]
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Solubility Solvent Solubility Reference

Water Reacts [3][4]

Liquid Ammonia Reacts [4]

Ethanol Soluble [5]

Ether Soluble [5]

Dimethylformamide

(DMF)

Soluble (as cesium

salts)
[6]

Dimethyl sulfoxide

(DMSO)

Soluble (as cesium

salts)
[6]

Experimental Protocols
Personal Protective Equipment (PPE)
When handling cesium oxide, the following PPE is mandatory:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene). It is recommended to

wear two pairs of gloves.

Body Protection: A flame-retardant lab coat and closed-toe shoes.

Respiratory Protection: If there is a risk of dust inhalation, a NIOSH-approved respirator with

an appropriate particulate filter should be used.

Storage of Cesium Oxide
Cesium oxide must be stored in a tightly sealed container under an inert atmosphere (e.g.,

argon or nitrogen) to prevent any contact with air and moisture. A desiccator or a glovebox is

the recommended storage environment. The storage area should be cool, dry, and well-

ventilated.
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Protocol for Weighing and Transferring Cesium Oxide in
a Glovebox
This protocol outlines the steps for safely weighing and transferring solid cesium oxide within

an inert atmosphere glovebox.

Materials:

Cesium oxide in a sealed container

Spatula

Weighing paper or a tared vial

Analytical balance (inside the glovebox)

Receiving flask or reaction vessel

Kimwipes

Waste container

Procedure:

Glovebox Preparation: Ensure the glovebox has a stable inert atmosphere with low oxygen

and moisture levels (typically <1 ppm).

Material Transfer into Glovebox: Introduce the sealed container of cesium oxide, spatula,

weighing paper/vial, and receiving flask into the glovebox antechamber. Purge the

antechamber with inert gas for the recommended number of cycles (typically 3-5 cycles).

Transfer to Main Chamber: Once the antechamber is purged, transfer the items into the main

chamber of the glovebox.

Equilibration: Allow the cesium oxide container to equilibrate to the glovebox temperature

before opening to prevent condensation.

Weighing:
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Place the weighing paper or tared vial on the analytical balance and tare it.

Carefully open the cesium oxide container.

Using a clean, dry spatula, transfer the desired amount of cesium oxide to the weighing

paper/vial.

Record the mass.

Securely close the main cesium oxide container.

Transfer to Receiving Flask:

Carefully transfer the weighed cesium oxide from the weighing paper/vial into the

receiving flask. A powder funnel may be used to prevent spillage.

Cleanup:

Wipe the spatula and any minor spills with a dry Kimwipe and dispose of it in the

designated waste container inside the glovebox.

Removal of Materials:

Seal the receiving flask.

Place all waste and used materials in the antechamber for removal.

Purge the antechamber before opening it to the laboratory atmosphere.

Protocol for Handling a Cesium Oxide Spill
In the event of a cesium oxide spill, immediate and appropriate action is crucial to mitigate

hazards.

Small Spill (inside a fume hood or glovebox):

Alert Personnel: Notify others in the immediate area.

Containment: If outside a glovebox but within a fume hood, ensure the sash is lowered.
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Cleanup:

Wear appropriate PPE.

Use a dry, inert absorbent material (e.g., sand or vermiculite) to cover the spill.

Carefully sweep the mixture into a designated, labeled waste container. Do not use water.

Decontaminate the area with a suitable solvent (e.g., isopropanol) followed by a thorough

wipe-down.

Large Spill (outside of a controlled environment):

Evacuate: Immediately evacuate the area.

Isolate: Close the doors to the laboratory and prevent entry.

Notify: Inform the appropriate emergency response personnel (e.g., Environmental Health

and Safety).

Ventilate: If safe to do so, increase ventilation in the area by turning on fume hoods.

Disposal of Cesium Oxide Waste
All cesium oxide waste, including contaminated materials, must be disposed of as hazardous

waste.

Segregation: Collect all cesium oxide waste in a clearly labeled, sealed, and compatible

container.

Labeling: The container must be labeled with "Hazardous Waste," the chemical name

("Cesium Oxide"), and the associated hazards (Corrosive, Air and Moisture Sensitive).

Disposal Request: Follow your institution's procedures for hazardous waste pickup and

disposal. Do not mix with other waste streams.

Visualized Workflows
The following diagrams illustrate key experimental workflows for handling cesium oxide.
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Antechamber Glovebox Main Chamber Removal

Introduce Materials Purge Cycles (3-5x) Transfer to Main Chamber Equilibrate Container Weigh Cesium Oxide Transfer to Flask Clean Up Seal Flask & Waste Move to Antechamber Purge and Remove

Cesium Oxide Spill Occurs

Spill Size?

Small Spill Procedure:
- Alert personnel

- Contain spill
- Clean with inert absorbent

- Decontaminate area

Small

Large Spill Procedure:
- Evacuate area

- Isolate lab
- Notify EHS

- Ventilate if safe

Large

Spill Location?

Open Bench/Hood
(Follow Small Spill Procedure)

Inside Glovebox?

Contained Area

No
(Follow Small Spill Procedure)

Glovebox Spill Procedure:
- Use dry wipes/absorbent

- Collect in waste bag
- Decontaminate affected surfaces

Yes
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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